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Compound of Interest

Compound Name: JBJ-02-112-05

Cat. No.: B11932031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JBJ-02-112-05 is a potent, orally active, and mutant-selective allosteric inhibitor of the

Epidermal Growth Factor Receptor (EGFR).[1][2] It demonstrates significant inhibitory activity

against EGFR isoforms harboring activating mutations, particularly the L858R/T790M double

mutant, while showing less activity against wild-type EGFR.[2][3] This selectivity makes JBJ-
02-112-05 a valuable tool for studying EGFR-driven cancers and developing targeted

therapies. These application notes provide detailed protocols for the preparation and use of

JBJ-02-112-05 in cell culture experiments, including methods to assess its impact on

downstream signaling pathways.

Mechanism of Action
JBJ-02-112-05 functions as an allosteric inhibitor, binding to a site on the EGFR kinase domain

distinct from the ATP-binding pocket. This non-competitive inhibition mechanism allows it to be

effective against EGFR mutations that confer resistance to traditional ATP-competitive

inhibitors.[3] Upon binding, JBJ-02-112-05 inhibits the autophosphorylation of EGFR, which in

turn blocks the activation of downstream pro-survival and proliferative signaling cascades, most

notably the PI3K/AKT and RAS/MEK/ERK pathways.[1][2]

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11932031?utm_src=pdf-interest
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_p_EGFR_Following_EGFR_IN_1_Hydrochloride_Treatment.pdf
https://www.medchemexpress.com/jbj-02-112-05.html
https://www.medchemexpress.com/jbj-02-112-05.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6664433/
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6664433/
https://www.benchchem.com/product/b11932031?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Western_Blot_Analysis_of_p_EGFR_Following_EGFR_IN_1_Hydrochloride_Treatment.pdf
https://www.medchemexpress.com/jbj-02-112-05.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Inhibitory Activity of JBJ-02-112-05
Target Cell Line IC50 Reference

EGFR L858R/T790M Biochemical Assay 15 nM [2][3]

Wild-type EGFR Ba/F3 9.29 µM [2]

EGFR L858R Ba/F3 8.35 µM [2]

EGFR L858R/T790M Ba/F3 8.53 µM [2]

EGFR

L858R/T790M/C797S
Ba/F3 2.13 µM [2]

Experimental Protocols
Protocol 1: Preparation of JBJ-02-112-05 Stock Solution
This protocol describes the preparation of a stock solution of JBJ-02-112-05 for use in cell

culture experiments.

Materials:

JBJ-02-112-05 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

Equilibration: Allow the vial of JBJ-02-112-05 powder to equilibrate to room temperature for

at least 1 hour before opening.

Reconstitution: Prepare a 10 mM stock solution by dissolving the appropriate amount of

JBJ-02-112-05 powder in DMSO. For example, to prepare 1 ml of a 10 mM stock solution of

JBJ-02-112-05 (Molecular Weight: 464.54 g/mol ), dissolve 4.65 mg of the compound in 1 ml

of DMSO.

Vortexing: Vortex the solution thoroughly to ensure the compound is completely dissolved.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[4]

Protocol 2: Treatment of Cells with JBJ-02-112-05
This protocol outlines the procedure for treating cultured cells with JBJ-02-112-05 to assess its

biological effects.

Materials:

Cultured cells (e.g., Ba/F3 cells expressing mutant EGFR)

Complete cell culture medium

JBJ-02-112-05 stock solution (from Protocol 1)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific

assay (e.g., proliferation, western blot). Allow the cells to adhere and resume logarithmic

growth (typically 24 hours).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the JBJ-
02-112-05 stock solution. Prepare serial dilutions of the stock solution in complete cell

culture medium to achieve the desired final concentrations for treatment. It is crucial to

ensure that the final concentration of DMSO in the culture medium does not exceed a level

that affects cell viability (typically ≤ 0.1%).

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of JBJ-02-112-05. Include a vehicle control (medium

with the same final concentration of DMSO as the highest concentration of the inhibitor).

Incubation: Incubate the cells for the desired period (e.g., 72 hours for proliferation assays)

at 37°C in a humidified incubator with 5% CO2.
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Protocol 3: Western Blot Analysis of EGFR Signaling
Pathway
This protocol provides a method to analyze the phosphorylation status of EGFR and its

downstream targets, AKT and ERK, following treatment with JBJ-02-112-05.

Materials:

Treated and control cells (from Protocol 2)

Ice-cold Phosphate-Buffered Saline (PBS)

RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer (4X)

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies (e.g., rabbit anti-phospho-EGFR, rabbit anti-EGFR, rabbit anti-phospho-

AKT, rabbit anti-AKT, rabbit anti-phospho-ERK1/2, rabbit anti-ERK1/2)

HRP-conjugated anti-rabbit secondary antibody

Chemiluminescent substrate (ECL)

Procedure:

Cell Lysis: After treatment, wash the cells with ice-cold PBS and then lyse them with RIPA

buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay.
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Sample Preparation: Normalize the protein concentrations and prepare the samples for

electrophoresis by adding Laemmli sample buffer and boiling for 5 minutes.

SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF

membrane.

Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight

at 4°C.

Secondary Antibody Incubation: Wash the membrane and then incubate with the HRP-

conjugated secondary antibody for 1 hour at room temperature.

Detection: After further washing, visualize the protein bands using an ECL detection system.
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Caption: Experimental workflow for JBJ-02-112-05 preparation and cell treatment.
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Caption: JBJ-02-112-05 inhibits the EGFR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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